Cas no 439948-91-1 (tert-butyl (4S)-4-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
• CAS No: 439948-91-1
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• MDL: MFCD28122917
• CID: 4508946
• PubChem ID: 10988294
• Update Time: 2025-09-18

tert-butyl (4S)-4-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• tert-butyl (4S)-4-methyl-2,2-dioxo-1,2,3-oxathiazolidine-3-carboxylate
• (4S)-2,2-Dioxido-4-methyl-1,2,3-oxathiazolidine, n-boc protected
• (S)-4-Methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylic acid tert-butyl ester
• NFAKQWFVEAEEPG-LURJTMIESA-N
• FCH3528819
• OR41174
• SB18566
• (4S)-2,2-Dioxido-4-methyl-N-boc-1,2,3-oxathiazolidine
• tert-Butyl (S)-4-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• 3-(
• tert-butyl (4S)-4-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate
• EN300-729623
• tert-butyl(4S)-4-methyl-2,2-dioxo-1,2
• AKOS027338356
• 439948-91-1
• tert-butyl (4S)-4-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• (S)-3-Boc-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine
• P14537
• AS-52176
• (S)-tert-Butyl4-methyl-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• E,3-oxathiazolidine-3-carboxylate
• tert-butyl (4S)-4-methyl-2,2-dioxo-1,2??,3-oxathiazolidine-3-carboxylate
• DTXSID401117274
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-methyl-, 1,1-dimethylethylester, 2,2-dioxide, (4S)-
• MFCD28122917
• CS-0048512
• DB-388234
• (S)-4-Methyl-2,2-dioxo-oxathiazolidine-3-carboxylic acid tert-butyl ester
• Tert-butyl (4S)-4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• (S)-tert-Butyl 4-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• SCHEMBL1436005
• tert-butyl (4S)-4-methyl-2,2-dioxooxathiazolidine-3-carboxylate
• (S)-4-methyl-2,2-dioxo-[1,2,3] oxathiazolidine-3-carboxylic acid tert-butyl ester
• DTXCID101548846
• PSA94891
• 823-226-9

• MDL： MFCD28122917
• Inchi： 1S/C8H15NO5S/c1-6-5-13-15(11,12)9(6)7(10)14-8(2,3)4/h6H,5H2,1-4H3/t6-/m0/s1
• InChI Key： NFAKQWFVEAEEPG-LURJTMIESA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@@H](C)CO1)(=O)=O

Computed Properties

• Exact Mass: 237.06709375g/mol
• Monoisotopic Mass: 237.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 0.9